Cas no 844856-32-2 ((3,4-dimethoxyphenyl)-(4-fluorophenyl)methanol)

• Product Name: (3,4-dimethoxyphenyl)-(4-fluorophenyl)methanol
• CAS No: 844856-32-2
• MF: C₁₅H₁₅FO₃
• MW: 262.276208162308
• MDL: MFCD06201340
• CID: 4456819
• PubChem ID: 2758981
• Update Time: 2025-10-23

(3,4-dimethoxyphenyl)-(4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxyphenyl)-(4-fluorophenyl)methanol
• 4-Fluoro-3',4'-dimethoxybenzhydrol;
• 4-FLUORO-3',4'-DIMETHOXYBENZHYDROL
• Benzenemethanol, α-(4-fluorophenyl)-3,4-dimethoxy-
• (3,4-dimethoxyphenyl)(4-fluorophenyl)methanol
• 844856-32-2
• SCHEMBL24050778
• AKOS003583347
• DTXSID90374580

• MDL： MFCD06201340
• Inchi： 1S/C15H15FO3/c1-18-13-8-5-11(9-14(13)19-2)15(17)10-3-6-12(16)7-4-10/h3-9,15,17H,1-2H3
• InChI Key： YVYXGDYISKEXOY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=C(C=1)OC)OC)O

Computed Properties

• Exact Mass: 262.10100
• Monoisotopic Mass: 262.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 2.92460

(3,4-dimethoxyphenyl)-(4-fluorophenyl)methanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3,4-dimethoxyphenyl)-(4-fluorophenyl)methanol

The Compound CAS No 844856-32-2: (3,4-Dimethoxyphenyl)-(4-Fluorophenyl)Methanol

(3,4-Dimethoxyphenyl)-(4-fluorophenyl)methanol, identified by the CAS registry number 844856-32-2, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular architecture, which includes a methanol group attached to a biphenyl system. The biphenyl system consists of two aromatic rings: one substituted with methoxy groups at the 3 and 4 positions and the other substituted with a fluorine atom at the 4 position. This combination of functional groups imparts distinctive chemical properties to the compound, making it a subject of interest in both academic and industrial research.

The synthesis of (3,4-dimethoxyphenyl)-(4-fluorophenyl)methanol typically involves multi-step organic reactions. One common approach is the nucleophilic aromatic substitution, where the methoxy groups on the phenol ring act as activating substituents, facilitating the reaction. Another method involves the use of transition metal catalysts to promote coupling reactions between aryl halides and alcohols. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From a structural standpoint, the compound exhibits a high degree of symmetry due to the para-substitution pattern on both aromatic rings. This symmetry contributes to its stability and unique spectroscopic properties. For instance, in nuclear magnetic resonance (NMR) spectroscopy, the methoxy protons resonate at distinct chemical shifts due to their electronic environment. Similarly, the fluorine atom on the second phenyl ring imparts characteristic signals in both NMR and infrared (IR) spectroscopy.

The chemical properties of (3,4-dimethoxyphenyl)-(4-fluorophenyl)methanol are heavily influenced by its functional groups. The methoxy groups are strong electron-donating substituents, which increase the electron density on the aromatic rings and enhance their reactivity towards electrophilic substitution reactions. On the other hand, the fluorine atom is an electron-withdrawing group that can deactivate certain positions on the aromatic ring for further substitution. This interplay between activating and deactivating substituents makes this compound versatile in various chemical transformations.

In terms of applications, this compound has shown promise in drug discovery research. Its structural features make it a potential candidate for designing bioactive molecules with specific pharmacological activities. Recent studies have explored its role as a lead compound in anti-inflammatory and anticancer drug development. For example, researchers have investigated its ability to inhibit key enzymes involved in inflammation pathways or to target specific receptors implicated in cancer progression.

Moreover, (3,4-dimethoxyphenyl)-(4-fluorophenyl)methanol has been utilized as an intermediate in the synthesis of more complex molecules with enhanced biological activities. Its ability to undergo various functional group transformations allows chemists to modify its structure according to specific requirements. For instance, oxidation of the methanol group can yield corresponding carboxylic acids or esters, which may exhibit different biological profiles.

The latest research on this compound has focused on understanding its interactions with biological systems at a molecular level. Advanced computational methods such as molecular docking and dynamics simulations have been employed to predict its binding affinity towards various protein targets. These studies provide valuable insights into its potential therapeutic applications and guide further optimization efforts.

In conclusion, (3,4-dimethoxyphenyl)-(4-fluorophenyl)methanol (CAS No 844856-32-2) is a chemically intriguing compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development projects. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.